Cas no 2227804-10-4 ((2S)-1-3-(dimethylamino)phenylpropan-2-ol)
(2S)-1-3-(dimethylamino)phenylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-3-(dimethylamino)phenylpropan-2-ol
- (2S)-1-[3-(dimethylamino)phenyl]propan-2-ol
- EN300-1821394
- 2227804-10-4
-
- Inchi: 1S/C11H17NO/c1-9(13)7-10-5-4-6-11(8-10)12(2)3/h4-6,8-9,13H,7H2,1-3H3/t9-/m0/s1
- InChI Key: YKZQVBIXMXIVDR-VIFPVBQESA-N
- SMILES: O[C@@H](C)CC1C=CC=C(C=1)N(C)C
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 23.5Ų
(2S)-1-3-(dimethylamino)phenylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821394-0.05g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1821394-0.1g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1821394-0.25g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1821394-0.5g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1821394-1.0g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1821394-2.5g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1821394-5.0g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1821394-10.0g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1821394-1g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1821394-5g |
(2S)-1-[3-(dimethylamino)phenyl]propan-2-ol |
2227804-10-4 | 5g |
$2443.0 | 2023-09-19 |
(2S)-1-3-(dimethylamino)phenylpropan-2-ol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (2S)-1-3-(dimethylamino)phenylpropan-2-ol
Introduction to (2S)-1-3-(dimethylamino)phenylpropan-2-ol (CAS No. 2227804-10-4)
(2S)-1-3-(dimethylamino)phenylpropan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227804-10-4, has garnered considerable attention due to its potential applications in drug development and molecular research. The enantiomeric purity and stereochemical configuration of this molecule make it a valuable candidate for further investigation in synthetic chemistry and pharmacological studies.
The structural framework of (2S)-1-3-(dimethylamino)phenylpropan-2-ol consists of a phenyl ring substituted with a dimethylamino group at the 3-position, connected to a propan-2-ol side chain. This configuration imparts distinct electronic and steric properties, which are crucial for its interaction with biological targets. The stereochemistry at the chiral center (C2) plays a pivotal role in determining its pharmacological activity, making it a subject of intense interest for medicinal chemists.
In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (2S)-1-3-(dimethylamino)phenylpropan-2-ol and biological receptors. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. Specifically, its ability to modulate neurotransmitter systems has been explored, particularly in the context of central nervous system (CNS) disorders.
One of the most compelling aspects of (2S)-1-3-(dimethylamino)phenylpropan-2-ol is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have shown promise in targeting serotonin receptors, which are implicated in conditions such as depression and anxiety.
The pharmacological profile of (2S)-1-3-(dimethylamino)phenylpropan-2-ol has been further elucidated through preclinical studies. These investigations have revealed its potential as an antagonist or partial agonist at various receptors, including those for dopamine and norepinephrine. The compound's ability to interact with these receptors suggests its utility in treating a range of neurological and psychiatric disorders.
Moreover, the synthesis of enantiomerically pure forms of (2S)-1-3-(dimethylamino)phenylpropan-2-ol has been optimized using asymmetric catalysis techniques. These methods have enabled the production of high-purity compounds, which are essential for rigorous pharmacological testing. The advancements in synthetic methodologies have not only improved yield but also reduced costs, making this compound more accessible for research purposes.
In the realm of drug discovery, the structural versatility of (2S)-1-3-(dimethylamino)phenylpropan-2-ol has been exploited to develop libraries of novel compounds. High-throughput screening (HTS) campaigns have utilized this scaffold to identify lead candidates with desirable pharmacological properties. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and optimizing molecular structures.
The chemical stability and solubility profile of (2S)-1-3-(dimethylamino)phenylpropan-2-ol are also critical factors in its pharmaceutical applicability. Studies have demonstrated that this compound exhibits good stability under various storage conditions, ensuring its viability for long-term research projects. Additionally, its solubility in common organic solvents makes it suitable for formulation into drug delivery systems.
The growing body of literature on (2S)-1-3-(dimethylamino)phenylpropan-2-ol underscores its significance in modern medicinal chemistry. Researchers continue to explore its potential applications in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulation of neurotransmitter systems is key. The compound's unique structural features make it a promising candidate for developing next-generation therapeutics.
In conclusion, (CAS No. 2227804-10-4) represents a fascinating molecule with broad implications in pharmaceutical research. Its structural complexity, stereochemical configuration, and pharmacological properties position it as a valuable tool for developing novel drugs targeting CNS disorders and other therapeutic areas. As research progresses, further insights into its mechanisms of action will undoubtedly expand its applications in medicine.
2227804-10-4 ((2S)-1-3-(dimethylamino)phenylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)